dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C16H14ClNO6/c1-21-15(19)9-5-18-6-10(16(20)22-2)14(9)8-3-12-13(4-11(8)17)24-7-23-12/h3-6,14,18H,7H2,1-2H3
• InChI Key: HZZYPWLHFCUDFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C(C1C2=CC3=C(C=C2Cl)OCO3)C(=O)OC
• Molecular Formula: C16H14ClNO6
• Molecular Weight: 351.74 g/mol

Description

Dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as AG-1478, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential use in cancer treatment and as a research tool for investigating EGFR signaling pathways.

Mechanism of Action

Dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate selectively binds to the ATP-binding site of EGFR, preventing the receptor from autophosphorylating and activating downstream signaling pathways. This leads to decreased cell proliferation and survival, making it a potential therapeutic target for cancer treatment.
Biochemical and Physiological Effects
In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies using animal models have demonstrated the efficacy of this compound in reducing tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

Dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate is a highly selective inhibitor of EGFR, making it a valuable research tool for investigating the role of this receptor in various cellular processes. However, its potency and selectivity can vary depending on the cell line and experimental conditions used. Additionally, this compound has limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

Future research on dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate could focus on improving its potency and selectivity, as well as developing more effective delivery methods. Additionally, this compound could be used in combination with other targeted therapies or chemotherapy to enhance its efficacy in cancer treatment. Further studies could also investigate the role of EGFR in other diseases and cellular processes beyond cancer.

Synthesis Methods

Dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of an ester intermediate, which is then converted to the final product through a series of reactions. The purity of the final product can be improved using various purification techniques such as recrystallization or chromatography.

Scientific Research Applications

Dimethyl 4-(6-chloro-1,3-benzodioxol-5-yl)-1,4-dihydro-3,5-pyridinedicarboxylate has been widely used as a research tool for investigating EGFR signaling pathways. It has been shown to inhibit the autophosphorylation of EGFR and downstream signaling pathways, leading to decreased cell proliferation and survival. This compound has also been used to study the role of EGFR in various cellular processes, including cell migration, invasion, and differentiation.